2,4-dichlorobenzaldehyde (2,4,6-trichlorophenyl)hydrazone

• IUPAC Name: 2,4,6-trichloro-N-[(E)-(2,4-dichlorophenyl)methylideneamino]aniline
• InChI: InChI=1S/C13H7Cl5N2/c14-8-2-1-7(10(16)3-8)6-19-20-13-11(17)4-9(15)5-12(13)18/h1-6,20H/b19-6+
• InChI Key: ABQHUALHYNONGG-KPSZGOFPSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C=NNC2=C(C=C(C=C2Cl)Cl)Cl
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)/C=N/NC2=C(C=C(C=C2Cl)Cl)Cl
• Molecular Formula: C13H7Cl5N2
• Molecular Weight: 368.5 g/mol

Description

2,4-dichlorobenzaldehyde (2,4,6-trichlorophenyl)hydrazone, also known as DCTP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DCTP is synthesized through a simple and efficient method and has been found to have significant biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2,4-dichlorobenzaldehyde (2,4,6-trichlorophenyl)hydrazone is not well understood. However, it is believed that this compound reacts with certain metal ions such as copper to form stable complexes. These complexes may then interact with biological molecules such as proteins and enzymes, leading to changes in their activity or function.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase. These enzymes play a critical role in the nervous system and are involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,4-dichlorobenzaldehyde (2,4,6-trichlorophenyl)hydrazone is its ease of synthesis. The reaction to produce this compound is simple and efficient, and the resulting product is easily purified through recrystallization. Additionally, this compound has several potential applications in scientific research, including its use as a selective reagent for the detection of copper ions and as a fluorescent probe for the detection of hydrogen peroxide.
However, there are also some limitations to the use of this compound in lab experiments. For example, this compound has been found to be toxic to certain cell lines at high concentrations. Additionally, the mechanism of action of this compound is not well understood, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research involving 2,4-dichlorobenzaldehyde (2,4,6-trichlorophenyl)hydrazone. One area of research could focus on the development of new applications for this compound in the detection of other metal ions or biomolecules. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its effects on biological systems. Finally, efforts could be made to optimize the synthesis of this compound and improve its purity and yield.
Conclusion
This compound, or this compound, is a chemical compound with several potential applications in scientific research. This compound is synthesized through a simple and efficient method and has been found to have significant biochemical and physiological effects. Although there are some limitations to the use of this compound in lab experiments, there are also several potential future directions for research involving this compound. Overall, this compound is a promising tool for studying various biological systems and processes.

Synthesis Methods

2,4-dichlorobenzaldehyde (2,4,6-trichlorophenyl)hydrazone is synthesized through the reaction of 2,4-dichlorobenzaldehyde with 2,4,6-trichlorophenylhydrazine in the presence of a catalyst. The reaction is carried out in a solvent such as ethanol or methanol, and the resulting product is purified through recrystallization.

Scientific Research Applications

2,4-dichlorobenzaldehyde (2,4,6-trichlorophenyl)hydrazone has several potential applications in scientific research. One of the most significant applications of this compound is its use as a selective reagent for the detection of copper ions in biological samples. This compound reacts with copper ions to form a stable complex, which can be easily detected through UV-Vis spectroscopy.
Another potential application of this compound is its use as a fluorescent probe for the detection of hydrogen peroxide. This compound reacts with hydrogen peroxide to form a fluorescent product, which can be detected through fluorescence spectroscopy. This property of this compound makes it a useful tool for studying oxidative stress in biological systems.